Cas no 81409-74-7 (6-Allyl-8b-carboxyergoline)
6-Allyl-8b-carboxyergoline structure
Product Name:6-Allyl-8b-carboxyergoline
CAS No:81409-74-7
MF:C18H20N2O2
MW:296.363604545593
CID:60334
PubChem ID:14380957
Update Time:2025-04-18
6-Allyl-8b-carboxyergoline Chemical and Physical Properties
Names and Identifiers
-
- 6-(2-Propenyl)dihydrolysergic acid
- (8b)-6-Allylergoline-8-carboxylic acid
- 6-Allyl-8β-carboxyergoline
- (8β)-6-Allylergoline-8-carboxylic acid
- 6-(2-PROPENYL)-ERGOLINE-8-CARBOXYLIC ACID
- Ergoline-8-carboxylic acid, 6-(2-propen-1-yl)-, (8beta)-
- CABERGOLINE IMPURITY A [EP IMPURITY]
- (6aR,9R,10aR)-7-Allyl-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinoline-9-carboxylic acid
- 1A04W9L14A
- UNII-1A04W9L14A
- Cabergoline specified impurity A [EP]
- 6-Allyl-8beta-carboxyergoline
- (6aR,9R,10aR)-7-prop-2-enyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxylic acid
- SCHEMBL1891067
- 6-ALLYL-8.BETA.-CARBOXYERGOLINE
- Q27252140
- 81409-74-7
- FCE-21589
- (6aR,9R,10aR)-7-(Prop-2-enyl)-4,6,6a,7,8,9,10,10a-octahydroindolo(4,3-fg)quinoline-9-carboxylic acid
- ERGOLINE-8-CARBOXYLIC ACID, 6-(2-PROPEN-1-YL)-, (8.BETA.)-
- FCE21589
- 6-Allyl-8b-carboxyergoline
-
- Inchi: 1S/C18H20N2O2/c1-2-6-20-10-12(18(21)22)7-14-13-4-3-5-15-17(13)11(9-19-15)8-16(14)20/h2-5,9,12,14,16,19H,1,6-8,10H2,(H,21,22)/t12-,14-,16-/m1/s1
- InChI Key: YAICYXFUKKMAKO-XNRPHZJLSA-N
- SMILES: OC([C@H]1CN(CC=C)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2C1)=O
Computed Properties
- Exact Mass: 296.152477885g/mol
- Monoisotopic Mass: 296.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 56.3Ų
Experimental Properties
- Density: 1.258
- Melting Point: >160oC(dec.)
- Boiling Point: 530.4±50.0 °C at 760 mmHg
- Flash Point: 274.6±30.1 °C
- Refractive Index: 1.65
- Solubility: Dioxane (Sparingly), DMSO, Methanol (Sparingly)
- PSA: 56.33000
- LogP: 2.70660
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
6-Allyl-8b-carboxyergoline Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Amber Vial, -20°C Freezer
6-Allyl-8b-carboxyergoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A549620-1mg |
6-Allyl-8b-carboxyergoline |
81409-74-7 | 1mg |
$ 0.00 | 2023-09-09 | ||
| TRC | A549620-50mg |
6-Allyl-8b-carboxyergoline |
81409-74-7 | 50mg |
$ 1092.00 | 2023-09-09 | ||
| TRC | A549620-100mg |
6-Allyl-8b-carboxyergoline |
81409-74-7 | 100mg |
$ 1966.00 | 2023-09-09 | ||
| A2B Chem LLC | AE02089-5mg |
6-(2-Propenyl)dihydrolysergic acid |
81409-74-7 | > 95% | 5mg |
$599.00 | 2024-04-19 | |
| A2B Chem LLC | AE02089-25mg |
6-(2-Propenyl)dihydrolysergic acid |
81409-74-7 | 25mg |
$2413.00 | 2024-04-19 |
6-Allyl-8b-carboxyergoline Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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